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Compound of Interest

Compound Name: LOM612

Cat. No.: B10801042

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of LOM612 with other molecules targeting
the Forkhead box O (FOXO) signaling pathway. The data presented here is intended to help
researchers objectively assess the specificity and performance of LOM612 in activating the
FOXO pathway, a critical regulator of cellular processes such as apoptosis, cell-cycle arrest,
and stress resistance.

The FOXO Signaling Pathway

The FOXO family of transcription factors plays a pivotal role in cellular regulation. Their activity
is primarily controlled by post-translational modifications and subcellular localization. In the
presence of growth factors, the PI3K-Akt signaling cascade is activated, leading to the
phosphorylation of FOXO proteins. This phosphorylation event sequesters FOXO in the
cytoplasm, thereby inhibiting its transcriptional activity. Conversely, under conditions of cellular
stress or in the absence of survival signals, FOXO proteins translocate to the nucleus, where
they bind to DNA and regulate the expression of target genes involved in critical cellular
decisions.
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[https://www.benchchem.com/product/b10801042#validating-the-specificity-of-lom612-for-
the-foxo-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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